1-(4-Methylphenacyl)pyridinium

• Molecular Formula: C14H14NO+
• Molecular Weight: 212.27 g/mol
• IUPAC Name: 1-(4-methylphenyl)-2-pyridin-1-ium-1-ylethanone
• InChI: InChI=1S/C14H14NO/c1-12-5-7-13(8-6-12)14(16)11-15-9-3-2-4-10-15/h2-10H,11H2,1H3/q+1
• InChI Key: QHYBBPZKHBFQKC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C[N+]2=CC=CC=C2

Description

1-(4-Methylphenacyl)pyridinium, also known as MPP+ or N-methyl-4-phenylpyridinium, is a positively charged organic compound that is commonly used in scientific research to study the effects of Parkinson's disease. MPP+ is a neurotoxin that has been shown to selectively damage dopaminergic neurons in the brain, leading to symptoms similar to those seen in Parkinson's disease.

Mechanism of Action

1-(4-Methylphenacyl)pyridinium+ is taken up into dopaminergic neurons via the dopamine transporter. Once inside the neuron, 1-(4-Methylphenacyl)pyridinium+ is converted to its active form, 1-(4-Methylphenacyl)pyridinium+ cation, by the enzyme monoamine oxidase B (MAO-B). 1-(4-Methylphenacyl)pyridinium+ cation then accumulates in the mitochondria of the neuron, where it inhibits complex I of the electron transport chain, leading to a decrease in ATP production and an increase in oxidative stress. This ultimately leads to the death of the dopaminergic neuron.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-Methylphenacyl)pyridinium+ are well-documented. 1-(4-Methylphenacyl)pyridinium+ has been shown to selectively damage dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the brain. This decrease in dopamine levels leads to the symptoms seen in Parkinson's disease, including tremors, rigidity, and bradykinesia. Additionally, 1-(4-Methylphenacyl)pyridinium+ has been shown to increase oxidative stress in the brain, leading to further damage to neurons.

Advantages and Limitations for Lab Experiments

1-(4-Methylphenacyl)pyridinium+ has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available from chemical suppliers. Additionally, 1-(4-Methylphenacyl)pyridinium+ is highly selective for dopaminergic neurons, making it a useful tool for studying the effects of Parkinson's disease. However, there are also limitations to using 1-(4-Methylphenacyl)pyridinium+ in lab experiments. 1-(4-Methylphenacyl)pyridinium+ is a potent neurotoxin and must be handled with care. Additionally, the effects of 1-(4-Methylphenacyl)pyridinium+ on dopaminergic neurons are relatively rapid, making it difficult to study the long-term effects of the toxin.

Future Directions

There are several future directions for research on 1-(4-Methylphenacyl)pyridinium+. One area of research is the development of new treatments for Parkinson's disease. By gaining a better understanding of the underlying mechanisms of the disease, researchers can develop new treatments that target these mechanisms. Additionally, researchers can use 1-(4-Methylphenacyl)pyridinium+ to study the effects of other toxins on dopaminergic neurons, which may lead to the development of new treatments for other neurodegenerative disorders. Finally, researchers can use 1-(4-Methylphenacyl)pyridinium+ to study the effects of environmental toxins on dopaminergic neurons, which may lead to new insights into the causes of Parkinson's disease.

Synthesis Methods

1-(4-Methylphenacyl)pyridinium+ can be synthesized using a variety of methods, including the oxidation of N-methyl-4-phenylpyridine with potassium permanganate, the reaction of N-methyl-4-phenylpyridine with methyl iodide, and the reaction of N-methyl-4-phenylpyridine with dimethyl sulfate. The most commonly used method for synthesizing 1-(4-Methylphenacyl)pyridinium+ is the oxidation of N-methyl-4-phenylpyridine with potassium permanganate. This method yields a high purity product and is relatively easy to perform.

Scientific Research Applications

1-(4-Methylphenacyl)pyridinium+ is commonly used in scientific research to study the effects of Parkinson's disease. Parkinson's disease is a neurodegenerative disorder that is characterized by the loss of dopaminergic neurons in the brain. 1-(4-Methylphenacyl)pyridinium+ has been shown to selectively damage dopaminergic neurons in the substantia nigra, leading to symptoms similar to those seen in Parkinson's disease. By studying the effects of 1-(4-Methylphenacyl)pyridinium+ on dopaminergic neurons, researchers can gain a better understanding of the underlying mechanisms of Parkinson's disease.